Cas no 112452-23-0 (9-N-(2-Methoxyethyl)erythromycylamine)

• Product Name: 9-N-(2-Methoxyethyl)erythromycylamine
• CAS No: 112452-23-0
• MF: C₄₀H₇₆N₂O₁₃
• MW: 793.03705406189
• CID: 211544
• Update Time: 2023-08-03

9-N-(2-Methoxyethyl)erythromycylamine Chemical and Physical Properties

Names and Identifiers

• Erythromycin,9-deoxo-9-[(2-methoxyethyl)amino]-, (9S)-
• 9-N-(2-Methoxyethyl)erythromycylamine
• 9-Deoxo-9-[(2-methoxyethyl)amino]-erythromycin, (9S)-
• 9-Deoxo-9-((2-methoxyethyl)amino)-erythromycin, (9S)-

• Inchi： 1S/C40H76N2O13/c1-15-28-40(10,48)33(44)23(4)30(41-16-17-49-13)21(2)19-38(8,47)35(55-37-31(43)27(42(11)12)18-22(3)51-37)24(5)32(25(6)36(46)53-28)54-29-20-39(9,50-14)34(45)26(7)52-29/h21-35,37,41,43-45,47-48H,15-20H2,1-14H3/t21-,22-,23+,24+,25-,26+,27+,28-,29+,30?,31-,32+,33-,34+,35-,37+,38-,39-,40-/m1/s1
• InChI Key： KWYPBTFVCXEUKG-HBKDEBGTSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@@H]1[C@@H](C)[C@@H]([C@@H](C)C(=O)O[C@H](CC)[C@](C)([C@@H]([C@@H](C)C([C@H](C)C[C@@]1(C)O)NCCOC)O)O)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC

Computed Properties

• Exact Mass: 792.535
• Monoisotopic Mass: 792.535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 11
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 198

Experimental Properties

• Density: 1.17
• Boiling Point: 838.9°Cat760mmHg
• Flash Point: 461.1°C
• Refractive Index: 1.531